Cas no 53883-18-4 (8a-methyl-4-methylidene-1,4a,5,6,7,8-hexahydroisochromen-3-one)

• Product name: 8a-methyl-4-methylidene-1,4a,5,6,7,8-hexahydroisochromen-3-one
• CAS No: 53883-18-4
• MF: C₁₁H₁₆O₂
• MW: 180.24354
• CID: 939297
• PubChem ID: 314111

8a-methyl-4-methylidene-1,4a,5,6,7,8-hexahydroisochromen-3-one Chemical and Physical Properties

Names and Identifiers

• 8a-methyl-4-methylidene-1,4a,5,6,7,8-hexahydroisochromen-3-one
• 53883-18-4
• NSC230462
• DTXSID00310712
• NSC-230462

• Inchi： InChI=1S/C11H16O2/c1-8-9-5-3-4-6-11(9,2)7-13-10(8)12/h9H,1,3-7H2,2H3
• InChI Key： LUEGGDGWTLYWGD-UHFFFAOYSA-N
• SMILES： CC12CCCCC1C(=C)C(=O)OC2

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 301.9°C at 760 mmHg
• Flash Point: 123°C
• Refractive Index: 1.494
• PSA: 26.3
• LogP: 2.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans